Cas no 228253-50-7 (2H-1,2,4-Benzothiadiazine, 7-methoxy-3-(methylthio)-, 1,1-dioxide)

• Product Name: 2H-1,2,4-Benzothiadiazine, 7-methoxy-3-(methylthio)-, 1,1-dioxide
• CAS No: 228253-50-7
• MF: C₉H₁₀N₂O₃S₂
• MW: 258.317299365997
• CID: 1412103
• PubChem ID: 11219109
• Update Time: 2025-04-20

2H-1,2,4-Benzothiadiazine, 7-methoxy-3-(methylthio)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazine, 7-methoxy-3-(methylthio)-, 1,1-dioxide
• 7-methoxy-3-(methylsulfanyl)-2H-1
• 7-methoxy-3-methylsulfanyl-4H-1lambda6,2,4-benzothiadiazine 1,1-dioxide
• E?,2,4-benzothiadiazine-1,1-dione
• 228253-50-7
• CS-0092071
• 7-Methoxy-3-(methylthio)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide

• Inchi： 1S/C9H10N2O3S2/c1-14-6-3-4-7-8(5-6)16(12,13)11-9(10-7)15-2/h3-5H,1-2H3,(H,10,11)
• InChI Key： FVYXYCUVBYAEHU-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C=CC=2NC(=N1)SC)OC)(=O)=O

Computed Properties

• Exact Mass: 258.01328453g/mol
• Monoisotopic Mass: 258.01328453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų